Cas no 74332-28-8 (2-Hydrazinylquinoline dihydrochloride)
2-Hydrazinylquinoline dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-Hydrazinylquinoline dihydrochloride
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- Inchi: 1S/C9H9N3.2ClH/c10-12-9-6-5-7-3-1-2-4-8(7)11-9;;/h1-6H,10H2,(H,11,12);2*1H
- InChI Key: FYFXUZRJDDDKKT-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1C(=CC=C2C=CC=CC=12)NN
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 149
- Topological Polar Surface Area: 50.9
2-Hydrazinylquinoline dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM227083-5g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 5g |
$208 | 2021-08-04 | |
| Chemenu | CM227083-10g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 10g |
$364 | 2021-08-04 | |
| Chemenu | CM227083-25g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 25g |
$624 | 2021-08-04 | |
| Chemenu | CM227083-5g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 5g |
$208 | 2023-01-02 | |
| Chemenu | CM227083-10g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 10g |
$364 | 2023-01-02 | |
| Chemenu | CM227083-25g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 25g |
$624 | 2023-01-02 | |
| Alichem | A189008916-10g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 10g |
$469.00 | 2023-09-01 | |
| Alichem | A189008916-25g |
2-Hydrazinylquinoline dihydrochloride |
74332-28-8 | 97% | 25g |
$828.12 | 2023-09-01 |
2-Hydrazinylquinoline dihydrochloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-Hydrazinylquinoline dihydrochloride
Recent Advances in the Application of 2-Hydrazinylquinoline Dihydrochloride (CAS: 74332-28-8) in Chemical Biology and Pharmaceutical Research
2-Hydrazinylquinoline dihydrochloride (CAS: 74332-28-8) is a quinoline derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in drug discovery, particularly as a versatile scaffold for the synthesis of bioactive compounds. This research brief summarizes the latest findings on the compound's mechanism of action, synthetic pathways, and therapeutic potential, providing valuable insights for researchers in the field.
One of the key areas of interest is the role of 2-Hydrazinylquinoline dihydrochloride in the development of kinase inhibitors. Recent publications highlight its utility as a building block for the synthesis of selective kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The compound's unique chemical structure allows for modifications that enhance binding affinity and selectivity towards specific kinase targets.
In addition to its role in kinase inhibition, 2-Hydrazinylquinoline dihydrochloride has been investigated for its antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular promise in addressing drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways.
Recent synthetic methodologies have also focused on optimizing the production of 2-Hydrazinylquinoline dihydrochloride to improve yield and purity. Advances in green chemistry have led to more sustainable and efficient synthesis routes, reducing the environmental impact of large-scale production. These developments are critical for ensuring the compound's availability for further research and potential clinical applications.
Looking ahead, the versatility of 2-Hydrazinylquinoline dihydrochloride suggests broad applicability in medicinal chemistry. Ongoing research is exploring its potential in neurodegenerative diseases, where its ability to modulate specific biochemical pathways could offer new therapeutic avenues. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.
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